4-phenyl-N-(2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: 4-phenyl-N-[2-(3,4,5-trimethylpyrazol-1-yl)pyrimidin-5-yl]oxane-4-carboxamide
• InChI: InChI=1S/C22H25N5O2/c1-15-16(2)26-27(17(15)3)21-23-13-19(14-24-21)25-20(28)22(9-11-29-12-10-22)18-7-5-4-6-8-18/h4-8,13-14H,9-12H2,1-3H3,(H,25,28)
• InChI Key: MFEHKGDCLXTJHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NC=C(C=N2)NC(=O)C3(CCOCC3)C4=CC=CC=C4)C
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol

Description

Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities. Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis.

Synthesis Analysis

A huge variety of synthesis methods and synthetic analogues have been reported over the years for pyrazole derivatives. The iminium intermediate generated acts as an electrophile for the nucleophilic addition of the ketoester enol, and the ketone carbonyl of the resulting adduct undergoes condensation with the urea NH2 to give the cyclized product.

Molecular Structure Analysis

Pyrazoles are one of the most studied groups of compounds among the azole family. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Chemical Reactions Analysis

Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, and this compound falls within that category. For instance:
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Anti-HIV Activity

• Indole derivatives have been investigated as potential anti-HIV agents. .

Anticancer Potential

• While no direct studies on this compound exist, its indole scaffold suggests possible interactions with cancer-related pathways. .

Neuroprotective Effects

• Considering its unique structure, researchers might explore its impact on neurodegenerative diseases or neurotoxicity. .

Mechanism of Action

Mode of action

Pyrazole derivatives are known to interact with their targets in a variety of ways, often acting as inhibitors .

Biochemical pathways

Pyrazole derivatives are known to affect a variety of biochemical pathways, depending on their specific targets .

Result of action

The effects of a compound at the molecular and cellular level will depend on its specific targets and mode of action .